Cas no 26539-01-5 (3-(3,5-Dihydroxyphenyl)-1-propanoic acid)

3-(3,5-Dihydroxyphenyl)-1-propanoic acid Properties

Names and Identifiers

• Benzenepropanoic acid,3,5-dihydroxy-
• 3-(3,5-DIHYDROXYPHENYL)-1-PROPANOIC ACID
• 3-(3,5-dihydroxyphenyl)propanoic acid
• 3,5-Dihydroxyhydrocinnamic acid
• 3,5-Dihydroxybenzenepropanoic acid
• 3,5-Dihydroxyphenylpropionic acid
• 3.5-Dihydroxyphenylpropionsaeure
• benzenepropanoic acid,3,5-dihydroxy
• benzenepropanoic acid, 3,5-dihydroxy-
• 3,5-Dihydroxyphenylpropionoic acid
• DTXSID90181110
• 35-Dihydroxyhydrocinnamic acid_35-Dihydroxyphenylpropionic acid
• AKOS030240034
• 26539-01-5
• 3-(3,5-dihydroxyphenyl)propanoicacid
• 3-(3,5-DIHYDROXYPHENYL)-1-PROPANOICACID
• SCHEMBL490382
• NS00077122
• 3-(3, 5-dihydroxyphenyl)propanoic acid
• UNII-7YU8R3VQ5R
• 3,5-Dihydroxyhydrocinnamic acid, analytical standard
• 3-(3,5-Dihydroxyphenyl)propionic acid
• 7YU8R3VQ5R
• MFCD12923243
• SY266809
• HYDROCINNAMIC ACID, 3,5-DIHYDROXY-
• CHEBI:189725
• Q15410158
• 3,5-Dihydroxyphenylpropanoate
• C22602
• (8CI) 3,5-Dihydroxyhydrocinnamic Acid; 3,5-Dihydroxybenzenepropanoic Acid; 3,5-Dihydroxyhydrocinnamic Acid;
• +Expand

• MDL： MFCD12923243
• InChIKey： ITPFIKQWNDGDLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h3-5,10-11H,1-2H2,(H,12,13)
• SMILES： OC(CCC1=CC(O)=CC(O)=C1)=O

Computed Properties

• Exact Mass: 182.05800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.057909
• Heavy Atom Count: 13
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 1.11500
• PSA: 77.76000
• Refractive Index: 1.62
• Boiling Point: 415.5°Cat760mmHg
• Flash Point: 219.2°C
• Density: 1.398

3-(3,5-Dihydroxyphenyl)-1-propanoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317
• Warning Statement： P280
• Risk Phrases： 22-43
• Signal Word：Warning

3-(3,5-Dihydroxyphenyl)-1-propanoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%